Cas no 13073-22-8 (D-Buthionine)

• Product Name: D-Buthionine
• CAS No: 13073-22-8
• MF: C₈H₁₇NO₂S
• MW: 191.291081190109
• CID: 119263
• PubChem ID: 7157059
• Update Time: 2025-06-20

D-Buthionine Chemical and Physical Properties

Names and Identifiers

• D-Homocysteine,S-butyl-
• D-Buthionine
• D-2-Amino-4-(butylthio)butyric Acid
• n-Butyl-D-homocysteine
• S-Butyl-D-homocysteine
• AKOS027323021
• (R)-2-Amino-4-(butylthio)butanoic acid
• SCHEMBL1285565
• (2R)-2-amino-4-butylsulfanylbutanoic acid
• J-005866
• (R)-2-Amino-4-(butylthio)butanoicacid
• (2R)-2-AMINO-4-(BUTYLSULFANYL)BUTANOIC ACID
• (2R)-2-azaniumyl-4-butylsulfanylbutanoate
• DTXSID60428105
• 13073-22-8
• D-Homocysteine, S-butyl-
• S-Butyl-D-homocysteine; D-2-Amino-4-(butylthio)butyric Acid; n-Butyl-D-homocysteine;

• Inchi： 1S/C8H17NO2S/c1-2-3-5-12-6-4-7(9)8(10)11/h7H,2-6,9H2,1H3,(H,10,11)/t7-/m1/s1
• InChI Key： LAXXPOJCFVMVAX-SSDOTTSWSA-N
• SMILES： S(CCCC)CC[C@H](C(=O)O)N

Computed Properties

• Exact Mass: 191.09799996g/mol
• Monoisotopic Mass: 191.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 88.6Ų

Experimental Properties

• PSA: 88.62000
• LogP: 2.02200

Additional information on D-Buthionine

Professional Introduction to D-Buthionine (CAS No. 13073-22-8)

D-Buthionine, a compound with the chemical formula C₄H₉NO₃S and a CAS number of 13073-22-8, is a significant molecule in the field of biochemical research and pharmaceutical development. This sulfur-containing amino acid derivative has garnered considerable attention due to its multifaceted biological activities and potential therapeutic applications. The unique structural features of D-Buthionine, including its cysteine-like properties and redox-active thiol group, make it a valuable tool in studying cellular redox homeostasis, detoxification mechanisms, and antioxidant defense systems.

The compound is primarily recognized for its role as a precursor in the synthesis of glutathione (GSH), a crucial endogenous antioxidant in mammals. Glutathione plays a pivotal role in protecting cells from oxidative stress by neutralizing reactive oxygen species (ROS) and other free radicals. Recent studies have highlighted the importance of maintaining optimal glutathione levels in various physiological conditions, including aging, inflammation, and neurodegenerative diseases. D-Buthionine's ability to enhance glutathione biosynthesis has positioned it as a promising candidate for therapeutic interventions aimed at bolstering cellular antioxidant defenses.

In addition to its antioxidant properties, D-Buthionine has been explored for its potential in modulating immune responses and enhancing immune function. Research indicates that this compound can influence the activity of various immune cells, including macrophages and lymphocytes, by affecting intracellular signaling pathways. For instance, studies have demonstrated that D-Buthionine can activate nuclear factor erythroid 2–related factor 2 (Nrf2), a transcription factor critical for regulating the expression of antioxidant proteins. This activation contributes to the upregulation of protective enzymes such as heme oxygenase-1 (HO-1) and NAD(P)H dehydrogenase quinone 1 (NQO1), further reinforcing cellular resilience against oxidative damage.

Recent advancements in preclinical research have also revealed the potential of D-Buthionine in mitigating neuroinflammation and protecting against neurodegenerative disorders. In models of Alzheimer's disease and Parkinson's disease, D-Buthionine has shown promise in reducing neuronal damage by alleviating oxidative stress and modulating inflammatory responses within the brain. The compound's ability to cross the blood-brain barrier has further enhanced its appeal as a potential therapeutic agent for central nervous system disorders. Additionally, clinical trials are ongoing to evaluate the efficacy of D-Buthionine-based formulations in treating cognitive decline and improving cognitive function in elderly populations.

The pharmacokinetic profile of D-Buthionine has been another area of active investigation. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) properties to optimize its delivery and bioavailability. Researchers have explored various formulations, including oral supplements and intravenous infusions, to enhance its therapeutic efficacy. The compound's stability under different pH conditions has also been scrutinized to ensure its effectiveness when administered through diverse routes. These efforts have led to the development of novel delivery systems that aim to improve the bioavailability and targeted action of D-Buthionine in vivo.

Industrial applications of D-Buthionine have expanded beyond pharmaceuticals into nutraceuticals and cosmetics. The compound's antioxidant properties make it an attractive ingredient in dietary supplements designed to support overall health and well-being. Its ability to enhance glutathione levels has been leveraged in products aimed at boosting immune function and combating oxidative stress induced by environmental toxins and lifestyle factors. Furthermore, cosmetic formulations incorporating D-Buthionine have shown promise in protecting skin cells from UV-induced damage and reducing signs of aging.

The synthesis and purification of D-Buthionine have also seen significant advancements. Modern synthetic methodologies have enabled the production of high-purity batches with minimal impurities, ensuring consistent quality for research and commercial applications. Techniques such as crystallization, chromatography, and spectroscopic analysis are routinely employed to verify the chemical integrity of D-Buthionine samples. These improvements have facilitated more reliable experimental outcomes in scientific studies and enhanced the safety profile of products containing this compound.

Future directions in D-Buthionine research are likely to focus on elucidating its mechanisms of action across different biological systems and exploring novel therapeutic applications. The compound's versatility as an antioxidant, immunomodulator, and neuroprotective agent suggests broad potential for addressing various health challenges. Collaborative efforts between academia and industry are expected to drive innovation in developing new derivatives and formulations that maximize the therapeutic benefits of D-Buthionine while minimizing potential side effects.

In conclusion, D-Buthionine (CAS No. 13073-22-8) is a multifaceted compound with significant implications for biochemical research and pharmaceutical development. Its role in enhancing glutathione biosynthesis, modulating immune responses, and protecting against oxidative stress underscores its importance as a therapeutic agent. With ongoing research efforts aimed at optimizing its pharmacokinetic properties and exploring new applications, D-Buthionine is poised to remain a cornerstone in the quest for innovative treatments across multiple medical disciplines.